Cas no 2172487-69-1 (2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid
• CAS No: 2172487-69-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6547347
• PubChem ID: 165959544
• Update Time: 2025-06-13

2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid
• EN300-1534009
• 2172487-69-1
• 2-{1-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]azetidin-3-yl}propanoic acid

• Inchi： 1S/C28H32N2O5/c1-17(27(32)33)19-14-30(15-19)26(31)24(18-7-6-8-18)13-29-28(34)35-16-25-22-11-4-2-9-20(22)21-10-3-5-12-23(21)25/h2-5,9-12,17-19,24-25H,6-8,13-16H2,1H3,(H,29,34)(H,32,33)
• InChI Key： UBHNTSHPOXRHGF-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)N1CC(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid

Introduction to 2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic Acid (CAS No. 2172487-69-1)

2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172487-69-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule represents a fusion of structural complexity and functional diversity, making it a subject of extensive research for its potential applications in medicinal chemistry and therapeutic development.

The structural framework of this compound is characterized by several key functional groups and moieties. The presence of a 2-cyclobutyl substituent at the propyl chain introduces conformational rigidity, which can influence the compound's pharmacokinetic properties and binding affinity to biological targets. Additionally, the azetidin-3-yl ring, a cyclic amide derivative, contributes to the molecule's overall stability and reactivity. The (9H-fluoren-9-yl)methoxycarbonyl group serves as a protecting group for the amino function, enhancing the compound's synthetic utility during multi-step organic transformations.

The carboxylic acid functionality at the terminal position of the propyl chain further extends the molecule's versatility, allowing for various derivatization strategies such as esterification or amidation. These modifications are crucial for optimizing solubility, bioavailability, and metabolic stability, which are critical factors in drug development. The combination of these structural elements makes 2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid a promising candidate for further exploration in pharmaceutical research.

In recent years, there has been growing interest in the development of novel heterocyclic compounds with potential therapeutic applications. The azetidinone scaffold, to which this compound belongs, has been extensively studied due to its resemblance to bioactive molecules such as penicillin and cephalosporin antibiotics. These structural similarities suggest that derivatives of azetidinones may exhibit antimicrobial or anti-inflammatory properties. Moreover, the incorporation of bulky substituents like the 2-cyclobutyl moiety can modulate binding interactions with biological targets, potentially leading to improved drug efficacy.

The fluorene-based methoxycarbonyl group in this compound not only serves as a protecting group but also introduces hydrophobicity, which can enhance membrane permeability and target binding affinity. Fluorene derivatives have been widely used in pharmaceuticals due to their favorable photophysical properties and stability under various conditions. This makes 2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid an intriguing candidate for designing small-molecule drugs that require specific interactions with biological macromolecules.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design and rational molecular optimization. Computational modeling techniques such as molecular dynamics simulations and virtual screening have become indispensable tools for predicting binding affinities and identifying potential drug candidates. The complex structure of 2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yloxy}propanoic acid, with its multiple functional groups and rigid moieties, presents an excellent opportunity for such studies.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes play a pivotal role in numerous biological pathways, making them attractive targets for drug intervention. The azetidinone scaffold, combined with the cyclobutyl and fluorene-derived substituents, could provide unique interactions with enzyme active sites, leading to selective inhibition or activation. This capability is particularly relevant in the development of drugs targeting metabolic disorders, inflammation, and other diseases associated with aberrant enzyme function.

The synthetic pathways for preparing CAS No. 2172487-69-1 involve multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and cyclization reactions are commonly employed in its synthesis. The use of protecting groups like the (9H-fluorenemethoxycarbonyl) moiety is essential to prevent unwanted side reactions during synthesis, ensuring that each functional group is introduced at the appropriate stage.

The chemical properties of this compound also make it suitable for exploring novel synthetic methodologies. For instance, its ability to undergo selective modifications at different functional groups allows chemists to tailor its structure for specific applications. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

In conclusion,CAS No 2172487 69 1 represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups and rigid moieties positions it as a promising candidate for further research in medicinal chemistry and drug development. As our understanding of biological systems continues to evolve,this compound will likely play an important role in discovering new treatments for various diseases.